methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate
Overview
Description
Methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate, or MFC, is a cyclic organic compound with a molecular formula of C11H13FN2O2. It is a white crystalline solid with a melting point of 121°C. MFC is an important intermediate in the synthesis of various pharmaceuticals and is widely used in organic synthesis.
Scientific Research Applications
MFC has been extensively studied for its potential applications in medicinal chemistry. It has been used as a starting material in the synthesis of various drugs, including anticonvulsants, anti-inflammatory drugs, and antifungal agents. Additionally, MFC has been used as a reagent in the synthesis of peptides and peptidomimetics.
Mechanism of Action
The mechanism of action of MFC is not fully understood, but it is believed to be involved in the inhibition of certain enzymes and receptors. Specifically, MFC is thought to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Additionally, MFC has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of nucleic acids.
Biochemical and Physiological Effects
MFC has been shown to have anti-inflammatory and antifungal effects in animal models. Additionally, it has been shown to inhibit the growth of certain tumor cell lines. The exact mechanism of action of MFC is still under investigation, but it is believed to involve the inhibition of certain enzymes and receptors.
Advantages and Limitations for Lab Experiments
MFC is a relatively inexpensive and easy to synthesize compound, making it an attractive starting material for medicinal chemistry research. Additionally, the compound has a wide range of potential applications. However, MFC is not a very stable compound and is easily degraded by heat and light.
Future Directions
MFC has potential applications in the development of novel drugs and peptides. Further research is needed to investigate the mechanism of action of MFC and to develop new synthesis methods. Additionally, further studies are needed to investigate the pharmacological properties of MFC, including its potential uses in the treatment of various diseases. Additionally, further research is needed to investigate the toxicological properties of MFC and to develop methods for the safe and effective use of the compound in medicinal applications.
Synthesis Methods
MFC can be synthesized from 4-fluorobenzaldehyde, ammonia, and cyclobutane-1,3-dione. The reaction is catalyzed by a base such as sodium hydroxide and is performed in an aqueous solution. The reaction is carried out at room temperature and the product is isolated by vacuum filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate involves the reaction of a cyclobutane derivative with an amine and a carboxylic acid derivative.", "Starting Materials": [ "4-fluorophenylacetic acid", "methyl cyclobutane-1-carboxylate", "ammonia" ], "Reaction": [ "The 4-fluorophenylacetic acid is first converted to its acid chloride derivative using thionyl chloride.", "The resulting acid chloride is then reacted with the methyl cyclobutane-1-carboxylate in the presence of a base such as triethylamine to form the corresponding ester.", "The ester is then treated with ammonia to form the corresponding amide.", "The amide is then reduced using a reducing agent such as lithium aluminum hydride to form the desired product, methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate." ] } | |
CAS RN |
1889011-16-8 |
Product Name |
methyl 3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylate |
Molecular Formula |
C12H14FNO2 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
